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Compound of Interest

Compound Name:
3-Bromo-4-

isopropoxybenzaldehyde

Cat. No.: B112198 Get Quote

Introduction

3-Bromo-4-isopropoxybenzaldehyde is a versatile synthetic intermediate, valuable in the

development of pharmaceuticals and functional materials. Its structure incorporates several key

features: a reactive aldehyde for subsequent modifications, a bromine atom that serves as a

handle for cross-coupling reactions, and an isopropoxy group that enhances solubility and

modulates electronic properties. This document provides detailed protocols for the synthesis of

the core molecule and its derivatization through common and powerful synthetic

methodologies, including Suzuki-Miyaura coupling and Buchwald-Hartwig amination.

Part 1: Synthesis of 3-Bromo-4-
isopropoxybenzaldehyde
The most direct route to the title compound begins with the commercially available 4-

hydroxybenzaldehyde. The synthesis involves a two-step process: regioselective bromination

followed by Williamson ether synthesis.
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Workflow: Synthesis of 3-Bromo-4-isopropoxybenzaldehyde

4-Hydroxybenzaldehyde

3-Bromo-4-hydroxybenzaldehyde

 Step 1: Bromination
(Br2, Chloroform)

3-Bromo-4-isopropoxybenzaldehyde

 Step 2: Etherification
(2-Bromopropane, K2CO3, DMF)
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Workflow: Suzuki-Miyaura Coupling

Reaction Conditions

3-Bromo-4-isopropoxybenzaldehyde

Catalytic Cycle

Aryl/Vinyl Boronic Acid
or Ester

3-(Aryl/Vinyl)-4-isopropoxybenzaldehyde

 C-C Bond Formation
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Workflow: Buchwald-Hartwig Amination

Reaction Conditions

3-Bromo-4-isopropoxybenzaldehyde

Catalytic Cycle

Primary or Secondary Amine
(R1R2NH)

3-(R1R2N)-4-isopropoxybenzaldehyde

 C-N Bond Formation
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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